Cas no 2171232-39-4 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid
• CAS No: 2171232-39-4
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6203993
• PubChem ID: 165549470
• Update Time: 2025-10-21

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid
• EN300-1482078
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-1,4-diazepan-1-yl}acetic acid
• 2171232-39-4

• Inchi： 1S/C27H33N3O5/c1-18(2)25(26(33)30-13-7-12-29(14-15-30)16-24(31)32)28-27(34)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23,25H,7,12-17H2,1-2H3,(H,28,34)(H,31,32)/t25-/m1/s1
• InChI Key： ACTWHFVQBJESEM-RUZDIDTESA-N
• SMILES： O(C(N[C@H](C(C)C)C(N1CCN(CC(=O)O)CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid

Comprehensive Guide to 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171232-39-4)

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171232-39-4) is a specialized peptide synthesis intermediate widely used in pharmaceutical research and drug development. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). Its unique structure, featuring a 1,4-diazepane ring and an Fmoc-protected amine, makes it valuable for constructing complex peptides with enhanced stability and bioavailability.

The growing demand for peptide-based therapeutics has increased interest in intermediates like 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid. Researchers frequently search for high-purity peptide building blocks to develop novel treatments for diseases such as diabetes, cancer, and autoimmune disorders. This compound's chiral center and Fmoc protection ensure precise control during peptide chain elongation, a key factor in modern bioconjugation strategies.

One of the most searched questions in peptide chemistry is: "How to improve peptide synthesis efficiency?" The answer often involves using optimized intermediates like CAS No. 2171232-39-4. Its 1,4-diazepane moiety contributes to improved solubility and reduced aggregation, addressing common challenges in long-peptide synthesis. Additionally, the Fmoc group allows for mild deprotection conditions, minimizing side reactions—a major concern for researchers working with sensitive peptide sequences.

In the context of drug discovery trends, this compound aligns with the industry's shift toward macrocyclic peptides and constrained peptidomimetics. The diazepane ring introduces conformational rigidity, a desirable property for enhancing target binding affinity and metabolic stability. Pharmaceutical companies exploring GPCR-targeting drugs or protein-protein interaction inhibitors frequently investigate such advanced building blocks.

From a synthetic chemistry perspective, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid demonstrates excellent compatibility with automated peptide synthesizers. Its carboxylic acid functionality enables straightforward coupling to resin-bound peptides, while the sterically hindered amine minimizes racemization risks. These features answer another frequently searched question: "Which Fmoc-amino acids prevent epimerization?"

The market for custom peptide synthesis intermediates has grown significantly, with CAS No. 2171232-39-4 being increasingly listed in catalogs of specialty chemical suppliers. Quality-conscious buyers often search for HPLC-validated peptide building blocks with certificates of analysis—a standard offering for this compound. Its stability under typical SPPS conditions makes it a reliable choice for both research-scale and GMP-grade peptide production.

Emerging applications in peptide-drug conjugates (PDCs) and targeted therapeutics further highlight the importance of advanced intermediates like this compound. The diazepane-acetic acid structure can serve as a spacer arm or solubility-enhancing moiety in bioconjugates—an area receiving growing attention in oncological research. This aligns with recent publications exploring next-generation peptide therapeutics with improved pharmacokinetic properties.

For researchers troubleshooting peptide synthesis challenges, understanding the properties of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid can be crucial. Common search queries like "How to handle Fmoc-diazepane derivatives" or "Best practices for storing peptide intermediates" often relate to compounds of this class. Proper handling involves protection from moisture and storage at controlled temperatures to maintain the integrity of both the Fmoc group and the diazepane ring.

The analytical characterization of CAS No. 2171232-39-4 typically involves HPLC-MS and NMR spectroscopy, techniques frequently mentioned in peptide chemistry literature. Researchers value detailed spectral data when verifying compound identity—a need reflected in searches for "peptide intermediate characterization methods". Suppliers providing comprehensive analytical documentation for this compound address a critical requirement in quality-focused research environments.

Looking toward future developments, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,4-diazepan-1-yl}acetic acid may see expanded use in peptide library synthesis for high-throughput screening. Its structural features make it suitable for creating diverse peptidomimetic scaffolds, particularly in medicinal chemistry optimization programs. As the pharmaceutical industry continues to explore peptide-based solutions for challenging targets, specialized intermediates like this will remain essential tools for innovation.